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Compound of Interest

Compound Name: Butyl 4-chlorobutanoate

CAS No.: 3153-33-1

Cat. No.: B1615722

Get Quote

Butyl 4-chlorobutanoate (CAS No: 3153-33-1) is a bifunctional organic molecule, an ester

derived from butanol and 4-chlorobutanoic acid.[1][2] Its utility in a research and drug

development context stems from its two reactive centers: the ester, which can undergo

hydrolysis or transesterification, and the primary alkyl chloride, a versatile handle for

nucleophilic substitution reactions. This dual reactivity makes it a valuable building block in the

synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[3]

However, the very features that make this compound synthetically useful also dictate its hazard

profile. As researchers and drug development professionals, a comprehensive understanding

of its safety data is not merely a regulatory formality but a cornerstone of responsible science.

This guide moves beyond a simple recitation of safety data sheet (SDS) sections to provide a

deeper, mechanistic understanding of the hazards associated with Butyl 4-chlorobutanoate,

offering field-proven insights into its safe handling, storage, and emergency management. The

protocols and data presented herein are designed to create a self-validating system of safety,

ensuring that scientific innovation and personnel well-being are held in equal regard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1615722#bc-rfq
https://www.benchchem.com/product/b1615722/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-and-hazards-of-a-versatile-intermediate
https://www.chemnet.com/cas/en/3153-33-1/butyl-4-chlorobutyrate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-4-chlorobutanoate
https://cymitquimica.com/cas/3153-32-0/
https://www.benchchem.com/product/b1615722/docs?utm_src=pdf-body#introduction-navigating-the-chemistry-and-hazards-of-a-versatile-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 1: Chemical Identity and Physicochemical
Properties
A precise understanding of a chemical's identity and physical properties is the foundation of its

safe handling. These parameters influence its behavior in the laboratory, from its potential for

aerosolization to its interactions with other substances.

Property Value Source

CAS Number 3153-33-1 [1][2]

IUPAC Name butyl 4-chlorobutanoate [2]

Synonyms n-Butyl-4-chlorobutyrate [1][2]

Molecular Formula C8H15ClO2 [1][2]

Molecular Weight 178.66 g/mol [1][2]

Appearance Colorless to pale yellow liquid [3][4]

Density 1.018 g/cm³ [1]

Boiling Point 218 °C at 760 mmHg [1]

Flash Point 90 °C [1]

Solubility

Slightly soluble in water;

soluble in many organic

solvents

[3]

Note: Some properties are inferred from structurally similar compounds like ethyl and tert-butyl
4-chlorobutanoate due to limited specific data for the n-butyl isomer.

Section 2: Hazard Identification and GHS
Classification
While a specific, universally adopted GHS classification for Butyl 4-chlorobutanoate is not

consistently published, we can reliably infer its hazard profile from its chemical structure and
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data on analogous compounds, such as Ethyl 4-chlorobutanoate.[5] The primary hazards stem

from its irritant properties and its status as a combustible liquid.

The Globally Harmonized System (GHS) provides a standardized language for communicating

these hazards.[6][7]

GHS Pictograms

Primary Health & Physical Hazards

Exclamation Mark (GHS07) Irritant (Skin/Eye)
Respiratory Irritant

Skin Irritation
(Category 2)

Serious Eye Irritation
(Category 2A)

Respiratory Irritation
(STOT SE 3)

Butyl 4-chlorobutanoate

Click to download full resolution via product page

Caption: Inferred GHS Hazard Profile for Butyl 4-chlorobutanoate.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[8]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.[5][8]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[5][8]

Flammable Liquids Category 4 H227: Combustible liquid.
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Note: The Flash Point of 90°C places this substance in Category 4 for Flammability. The

primary and more immediate risks in a laboratory setting are its irritant properties.

Precautionary Statements (P-Phrases) for Safe Handling:

Prevention: P261, P264, P271, P280[9]

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313[8]

Storage: P403+P233, P405[10]

Disposal: P501[11]

Section 3: Toxicological Profile and Routes of
Exposure
The toxicological risk of Butyl 4-chlorobutanoate is primarily associated with direct contact.

The molecule's structure suggests that upon absorption, it could be hydrolyzed by esterases

into 4-chlorobutanoic acid and butanol, metabolites with their own toxicological profiles. The

alkyl chloride moiety itself can act as a mild alkylating agent, contributing to its irritant

properties.

Routes of Exposure

Primary Target Organs
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Caption: Primary routes of exposure and target organs.

Inhalation: Vapors can irritate the nose, throat, and respiratory tract, leading to coughing and

shortness of breath.[12][13] While its low vapor pressure at room temperature limits this risk,

operations involving heating or aerosolization increase the potential for significant exposure.

Skin Contact: Causes skin irritation.[5] Prolonged or repeated contact may lead to redness,

itching, and dermatitis. The molecule's moderate polarity allows for some degree of dermal

absorption.

Eye Contact: Poses a risk of serious eye irritation.[5] Direct contact can cause redness, pain,

and watering. Prompt and thorough rinsing is critical to prevent potential damage.

Ingestion: While less common in a laboratory setting, ingestion is expected to be harmful. It

may cause irritation to the gastrointestinal tract.[12]

Section 4: Emergency Procedures and First Aid
A rapid and informed response to chemical exposure is critical. All personnel handling this

chemical must be familiar with the location and operation of emergency equipment, including

safety showers and eyewash stations.

Experimental Protocol: First Aid for Exposure
Inhalation:

Action: Immediately move the affected person to fresh air.[11][12]

Rationale: This removes the individual from the source of exposure and provides an

oxygen-rich environment.

Follow-up: If breathing is difficult or symptoms like coughing or dizziness persist, seek

immediate medical attention.[12]

Skin Contact:

Action: Immediately flush the affected skin with copious amounts of water for at least 15

minutes.[14] Remove all contaminated clothing and shoes while rinsing.[15]
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Rationale: Water dilutes and washes away the chemical. Removing clothing is crucial as it

can trap the chemical against the skin, prolonging contact.

Follow-up: Wash the area with soap and water after initial flushing. Seek medical advice if

irritation develops or persists.[12] Do not apply any ointments or creams.[15]

Eye Contact:

Action: Immediately and continuously rinse the eyes with a gentle stream of water for at

least 15 minutes, holding the eyelids open to ensure water reaches all surfaces.[11][12] If

present, remove contact lenses after the first few minutes of rinsing.

Rationale: Immediate and prolonged flushing is the most effective way to minimize

damage to the sensitive tissues of the eye.

Follow-up: Seek immediate medical attention from an ophthalmologist regardless of the

apparent severity.[9]

Ingestion:

Action: Rinse the mouth thoroughly with water. Do NOT induce vomiting.[11][12]

Rationale: Inducing vomiting can cause the chemical to be aspirated into the lungs,

leading to chemical pneumonitis, a serious medical emergency.

Follow-up: Offer the person a few sips of water to drink. Seek immediate medical help and

provide the SDS or product label to emergency personnel.[12]
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Caption: General emergency response workflow for chemical exposure.
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Section 5: Safe Handling, Storage, and Engineering
Controls
Proactive measures are the most effective way to mitigate the risks associated with Butyl 4-
chlorobutanoate. This involves a combination of proper engineering controls, administrative

procedures, and personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All manipulations of Butyl 4-chlorobutanoate that could generate

vapors or aerosols (e.g., heating, stirring, transferring) must be performed inside a certified

chemical fume hood.[16] This is the primary method for preventing respiratory exposure.

Ventilation: The laboratory should have adequate general ventilation to dilute fugitive

emissions.

Safety Equipment: Eyewash stations and safety showers must be readily accessible and

tested regularly.[16]

Protocol: Standard Operating Procedure for Handling
Preparation:

Confirm the chemical fume hood is functioning correctly (check airflow monitor).

Don appropriate PPE: a lab coat, chemical-resistant gloves (nitrile may be suitable for

incidental contact, but consult a glove compatibility chart for extended use), and splash-

proof safety goggles.[11]

Ensure all necessary equipment and waste containers are inside the fume hood before

beginning work.

Handling:

Keep the container tightly closed when not in use.[12]

Use dispensing tools like pipettes or syringes to minimize pouring.
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Ground and bond transfer equipment when handling larger quantities to prevent static

discharge, which could be an ignition source.[12]

Work with the smallest quantity of material necessary for the experiment.

Storage:

Store in a tightly sealed, properly labeled container.[5]

The storage location must be cool, dry, and well-ventilated, away from direct sunlight and

heat sources.[12]

Crucially, store Butyl 4-chlorobutanoate segregated from incompatible materials,

particularly strong oxidizing agents and strong bases, to prevent hazardous reactions.[12]

[16]

Section 6: Accidental Release and Fire-Fighting
Measures
Even with careful handling, spills can occur. A clear, pre-defined response plan is essential.

Protocol: Small-Scale Laboratory Spill Response
Evacuate & Alert: Alert personnel in the immediate area. If the spill is large or in a poorly

ventilated space, evacuate the lab and call for an emergency response team.

Control Vapors & Ignition: Ensure adequate ventilation (fume hood). Remove all nearby

ignition sources.[11]

Containment: Wearing appropriate PPE, cover the spill with an inert, non-combustible

absorbent material such as vermiculite, sand, or commercial sorbent pads.[5][12] Do not use

combustible materials like paper towels to absorb the bulk of the spill.

Collection: Carefully scoop the absorbed material into a sealable, labeled container for

hazardous waste.[5]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

for disposal as hazardous waste.[12]
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Fire-Fighting Measures
Extinguishing Media: For small fires, use a dry chemical, carbon dioxide (CO₂), or alcohol-

resistant foam extinguisher.[11] Do not use a direct stream of water, as it may spread the

burning liquid.

Specific Hazards: Combustion will produce toxic and irritating fumes, including carbon

monoxide, carbon dioxide, and hydrogen chloride gas.[16]

Protective Actions: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[11][12]

Section 7: Disposal Considerations
As a halogenated organic compound, Butyl 4-chlorobutanoate and any materials

contaminated with it are considered hazardous waste.

Waste Collection: All waste, including excess reagent, absorbed spill material, and

contaminated labware, must be collected in a designated, properly labeled, and sealed

hazardous waste container.[11]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Butyl 4-chlorobutanoate."

Disposal: Disposal must be handled by trained personnel or a licensed chemical waste

disposal company in accordance with all local, state, and federal regulations.[9] Never

dispose of this chemical down the drain.[11]

Conclusion
Butyl 4-chlorobutanoate is a valuable tool in the arsenal of the research and development

scientist. Its safe and effective use hinges on a thorough understanding of its chemical

properties and associated hazards. By integrating the principles of GHS, adhering to rigorous

handling protocols, and preparing for emergency scenarios, we can foster a laboratory

environment where scientific progress and personnel safety are mutually reinforcing. This guide

serves as a technical framework for that integration, empowering researchers to handle this

versatile intermediate with the confidence and caution it requires.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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